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Acid Blue 80: A Comparative Performance Guide
for Textile Applications
For researchers, scientists, and professionals in textile science and development, the selection

of appropriate dyes is paramount for achieving desired aesthetic and performance

characteristics in textile products. This guide provides an objective comparison of Acid Blue 80
against other commercially significant acid dyes, focusing on their performance on protein

fibers like wool and polyamide fibers like nylon. The information herein is supported by a

synthesis of available experimental data to facilitate informed dye selection for specific

research and development applications.

Acid dyes are anionic colorants primarily utilized for dyeing protein and polyamide fibers. The

dyeing mechanism relies on the formation of ionic bonds between the anionic dye molecules

and the cationic sites on the fibers, which are generated in an acidic dyebath. The performance

of these dyes, including their colorfastness, dyeing kinetics, and efficiency, varies significantly

based on their molecular structure. Acid Blue 80, an anthraquinone-class dye, is often noted

for its brilliant blue hue and good fastness properties. This guide will compare its performance

attributes to those of other common acid dyes, which are often azo-based.

Comparative Performance Data
The following tables summarize the performance characteristics of Acid Blue 80 in comparison

to other selected acid dyes on wool and nylon substrates. It is important to note that this data
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has been compiled from various sources, and direct comparisons are most accurate when data

is generated from a single, controlled study. Variations in experimental conditions across

different studies should be considered when interpreting these values.

Table 1: Comparative Colorfastness Properties of Selected Acid Dyes on Wool

Dye Name C.I. Name
Chemical
Class

Lightfastne
ss (ISO 105-
B02, Blue
Wool Scale
1-8)

Wash
Fastness
(ISO 105-
C06,
Staining,
Scale 1-5)

Rubbing
Fastness
(ISO 105-
X12,
Staining,
Scale 1-5)

Acid Blue 80 61585
Anthraquinon

e
6-7 Good Good

Acid Blue 113 26360 Disazo 4-5 Moderate Moderate

Acid Red 88 15620 Monoazo 3-4 Moderate Moderate

Acid Yellow

36
13065 Monoazo 4 Moderate Moderate

Table 2: Comparative Dyeing Properties of Selected Acid Dyes

Dye Name Substrate
Exhaustion
(%)

Fixation (%)
Dyeing
Kinetics (Rate)

Acid Blue 80 Wool, Nylon
Good to

Excellent
High Moderate

Acid Blue 113 Wool, Nylon Good
Moderate to

Good
Fast

Acid Red 88 Wool, Nylon Good Moderate Fast

Acid Yellow 36 Wool, Nylon Good Moderate Fast
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Note: Qualitative descriptors are used where specific numerical data from a single comparative

study is unavailable. "Good" to "Excellent" indicates a high degree of dye uptake and covalent

bonding to the fiber.

Experimental Protocols
Detailed methodologies are crucial for the accurate assessment and comparison of dye

performance. The following are generalized protocols for the key experiments cited in this

guide.

General Laboratory Dyeing Procedure for Acid Dyes
Fabric Preparation: The textile substrate (e.g., wool or nylon) is first scoured with a non-ionic

detergent solution (e.g., 1-2 g/L) at 40-50°C for 20-30 minutes to remove any impurities. The

fabric is then thoroughly rinsed with water.

Dye Bath Preparation: A dyebath is prepared with a specific liquor-to-goods ratio (e.g., 40:1).

The required amount of the acid dye is pre-dissolved in hot water and then added to the

dyebath.

pH Adjustment: The pH of the dyebath is adjusted to the optimal acidic range for the specific

dye and fiber, typically between pH 4 and 6, using acetic acid or formic acid.

Dyeing Process: The scoured fabric is introduced into the dyebath. The temperature is

gradually raised to the target dyeing temperature (e.g., 90-100°C) and maintained for a

specified duration (e.g., 30-60 minutes) with gentle agitation to ensure even dyeing.

Rinsing and Drying: After dyeing, the fabric is rinsed thoroughly with cold water and then

dried at room temperature.

Colorfastness to Washing (Adapted from ISO 105-C06)
This test evaluates the resistance of the color of the textile to laundering.

Specimen Preparation: A composite specimen is prepared by attaching a piece of the dyed

fabric to a standard multi-fiber adjacent fabric.
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Washing Procedure: The composite specimen is placed in a stainless-steel container with a

specified number of steel balls (to provide mechanical action). A solution of a standard

detergent is added.

Agitation: The container is agitated in a laundering machine at a specified temperature and

for a specific duration.

Evaluation: After the washing cycle, the specimen is rinsed and dried. The change in color of

the dyed fabric is assessed using the Grey Scale for Assessing Change in Colour, and the

degree of staining on the adjacent multi-fiber fabric is assessed using the Grey Scale for

Assessing Staining.

Colorfastness to Light (Adapted from AATCC Test
Method 16.3)
This test determines the resistance of the dyed material to the fading effects of light.

Specimen Preparation: A specimen of the dyed fabric is mounted in a holder.

Exposure: The mounted specimen is exposed to a controlled artificial light source (typically a

xenon-arc lamp that simulates natural sunlight) in a lightfastness tester. A set of Blue Wool

standards with known lightfastness ratings are exposed simultaneously under the same

conditions.

Evaluation: The exposure is continued until a specified amount of fading occurs on one of

the Blue Wool standards. The lightfastness of the test specimen is then rated by comparing

the degree of its fading with that of the Blue Wool standards. The rating corresponds to the

number of the Blue Wool standard that exhibits similar fading.

Colorfastness to Rubbing (Crocking) (Adapted from ISO
105-X12)
This test assesses the amount of color transferred from the surface of a colored textile to other

surfaces by rubbing.

Specimen Preparation: A specimen of the dyed fabric is placed on the base of a crockmeter.
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Rubbing: A standard white cotton rubbing cloth is mounted on the rubbing finger of the

crockmeter. The test is performed with both a dry and a wet rubbing cloth. The rubbing finger

is moved back and forth across the specimen a specified number of times with a constant

pressure.

Evaluation: The amount of color transferred to the white rubbing cloth is evaluated by

comparing it with the Grey Scale for Assessing Staining.[1][2][3][4]

Determination of Dye Exhaustion and Fixation
Exhaustion Measurement: The exhaustion of the dyebath can be determined

spectrophotometrically. The absorbance of the dyebath is measured before and after the

dyeing process at the wavelength of maximum absorbance (λmax) of the dye. The

percentage of dye exhaustion (%E) is calculated using the following formula: %E = [(A₀ - A₁)

/ A₀] x 100 where A₀ is the initial absorbance of the dyebath and A₁ is the final absorbance of

the dyebath after dyeing.

Fixation Measurement: To determine the fixation percentage, the dyed fabric is subjected to

a rigorous washing process to remove any unfixed dye. The amount of dye in the wash liquor

is measured spectrophotometrically. The fixation percentage (%F) is then calculated based

on the amount of dye that remains on the fabric after washing relative to the total amount of

dye exhausted onto the fabric.

Visualizing the Process and Performance
To further clarify the experimental workflow and the key performance indicators, the following

diagrams are provided.
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Fig. 1: Experimental workflow for acid dye performance evaluation.
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Fig. 2: Logical relationship of key acid dye performance indicators.
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Conclusion
The selection of an acid dye for a specific textile application requires a careful consideration of

its performance characteristics. Acid Blue 80, belonging to the anthraquinone class, generally

exhibits superior lightfastness compared to many azo-based acid dyes. However, the overall

performance profile, including wash and rubbing fastness, as well as dyeing efficiency, must be

evaluated in the context of the intended end-use of the textile product. The experimental

protocols outlined in this guide provide a framework for conducting objective comparative

studies to aid in the selection of the most suitable acid dye for a given application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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